Ethyl 1-[4-amino-5-(ethylcarbamoyl)-1,3-thiazol-2-yl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[4-amino-5-(ethylcarbamoyl)-1,3-thiazol-2-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C14H22N4O3S/c1-3-16-12(19)10-11(15)17-14(22-10)18-7-5-9(6-8-18)13(20)21-4-2/h9H,3-8,15H2,1-2H3,(H,16,19)
• InChI Key: WBMRUECXNLNGMB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(N=C(S1)N2CCC(CC2)C(=O)OCC)N
• Molecular Formula: C14H22N4O3S
• Molecular Weight: 326.42 g/mol

Description

Synthesis Analysis

The synthesis of related thiazole and piperidine derivatives often involves the reaction of suitable precursors under controlled conditions. For example, ethyl 2-aminobenzo[d]thiazole-6-carboxylate can be reacted with piperidine using copper(II) bromide, leading to various substituted compounds, demonstrating the versatility of reactions involving thiazole and piperidine units (Shafi, Rajesh, & Senthilkumar, 2021).

Molecular Structure Analysis

The molecular structure of compounds containing thiazole and piperidine units is often elucidated using spectroscopic methods such as NMR and IR. For instance, the structure of ethyl 3,5-dimethyl-4-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]-1H-pyrrole-2-carboxylate was characterized by IR, 1H-NMR, 13C-NMR, mass spectral data, and elemental analysis, highlighting the detailed structural analysis that such compounds undergo (Idhayadhulla, Surendra Kumar, & Nasser, 2010).

Chemical Reactions and Properties

The chemical reactivity of ethyl 1-[4-amino-5-(ethylcarbamoyl)-1,3-thiazol-2-yl]piperidine-4-carboxylate and related compounds can be diverse. For example, transformations of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-thioazole-5-carboxylate into various substituted thiazolopyridine derivatives demonstrate the potential for generating a wide range of chemical entities from similar precursors, which can be used for further synthetic modifications (Albreht, Uršič, Svete, & Stanovnik, 2009).

Physical Properties Analysis

The physical properties of such compounds, including their optical properties, can be significant for their applications. The photoluminescence spectra of synthesized compounds can provide insights into their optical properties, as seen in the study by Shafi et al. (2021), indicating potential applications in materials science.

Chemical Properties Analysis

The chemical properties, such as antibacterial and antifungal activities, of compounds synthesized from thiazole and piperidine derivatives, are of interest. For instance, compounds have been found to possess good antibacterial and antifungal activities, demonstrating the biological relevance of these chemical entities (Shafi, Rajesh, & Senthilkumar, 2021).

Scientific Research Applications

Synthesis and Biological Properties

Ethyl 2-aminobenzo[d]thiazole-6-carboxylate was transformed into ethyl 2-(piperidin-1-yl)benzo[d]thiazole-6-carboxylate, and subsequently into 2-(piperidin-1-yl)benzo[d]thiazole-6-carboxylic acid. This compound, related to Ethyl 1-[4-amino-5-(ethylcarbamoyl)-1,3-thiazol-2-yl]piperidine-4-carboxylate, showed notable antibacterial and antifungal activities (Shafi, Rajesh, & Senthilkumar, 2021).

Antituberculosis Activity

A series of compounds including ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were synthesized and evaluated for their in vitro Mycobacterium smegmatis GyrB ATPase assay, Mycobacterium tuberculosis DNA gyrase supercoiling assay, antituberculosis activity, and cytotoxicity. These compounds demonstrated promising activity against Mycobacterium tuberculosis, highlighting their potential as antituberculosis agents (Jeankumar et al., 2013).

Antimicrobial Properties

Another related compound, Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, demonstrated good to moderate antimicrobial activity against various microorganisms. This study emphasizes the antimicrobial potential of these types of compounds (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Antihypoglycemic Agents

Compounds such as ethyl 2-(6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl-amino)thiazole-5-carboxylate were found to be potent dual-acting hypoglycemic agents, activating both glucokinase (GK) and PPARγ. These findings indicate the potential of such compounds in treating hyperglycemia and related metabolic disorders (Song et al., 2011).

Anticancer Agents

The synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, related to the target compound, and their evaluation as anticancer agents have been reported. These compounds showed strong anticancer properties relative to doxorubicin, a known anticancer drug, indicating their potential in cancer therapy (Rehman et al., 2018).